2-{[3-(3-fluorophenyl)-1,4-diazaspiro[4.6]undeca-1,3-dien-2-yl]sulfanyl}-N-(4-methoxyphenyl)acetamide

• IUPAC Name: 2-[[2-(3-fluorophenyl)-1,4-diazaspiro[4.6]undeca-1,3-dien-3-yl]sulfanyl]-N-(4-methoxyphenyl)acetamide
• InChI: InChI=1S/C24H26FN3O2S/c1-30-20-11-9-19(10-12-20)26-21(29)16-31-23-22(17-7-6-8-18(25)15-17)27-24(28-23)13-4-2-3-5-14-24/h6-12,15H,2-5,13-14,16H2,1H3,(H,26,29)
• InChI Key: ZKBADIRKSLHNEN-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)NC(=O)CSC2=NC3(CCCCCC3)N=C2C4=CC(=CC=C4)F
• Molecular Formula: C24H26FN3O2S
• Molecular Weight: 439.5 g/mol
• CAS No.: 899904-91-7

Description

The compound 2-{[3-(3-fluorophenyl)-1,4-diazaspiro[4.6]undeca-1,3-dien-2-yl]sulfanyl}-N-(4-methoxyphenyl)acetamide is a structurally complex acetamide derivative characterized by a 1,4-diazaspiro[4.6]undeca-1,3-diene core substituted with a 3-fluorophenyl group and a sulfanyl-linked acetamide moiety terminating in a 4-methoxyphenyl ring. Its molecular formula is C25H27FN3O2S, with a molecular weight of 469.58 g/mol (derived from a structurally analogous compound in ). The spirocyclic framework and fluorophenyl group may enhance metabolic stability and target binding affinity compared to simpler acetamide derivatives .

Comparison with Similar Compounds

Halogen-Substituted Analogues

• 2-{[3-(3,4-Dichlorophenyl)-1,4-diazaspiro[4.6]undeca-1,3-dien-2-yl]sulfanyl}-N-(4-methoxyphenyl)acetamide ():

  • Molecular formula : C24H25Cl2N3O2S
  • Molecular weight : 490.44 g/mol
  • Key difference : Replacement of the 3-fluorophenyl group with a 3,4-dichlorophenyl moiety.
  • Impact : The dichloro substitution increases molecular weight by ~20 g/mol and likely reduces solubility due to higher hydrophobicity. Chlorine’s stronger electron-withdrawing effect may alter electronic interactions in target binding compared to fluorine .
• N-(3-chloro-4-fluorophenyl)-2-(3-oxo-2-phenyl-1,4-diazaspiro[4.6]undec-1-en-4-yl)acetamide (): Key difference: Incorporates a 3-chloro-4-fluorophenyl group and a ketone in the spiro ring.

Spiro Ring Variants

• N-(3,4-dimethoxyphenyl)-2-{[3-(3-fluorophenyl)-1,4-diazaspiro[4.5]deca-1,3-dien-2-yl]sulfanyl}acetamide ():
  • Molecular formula : C24H26FN3O3S
  • Molecular weight : 455.55 g/mol
  • Key difference : A smaller spiro[4.5] system vs. the target’s spiro[4.6].
  • Impact : The reduced ring size decreases molecular weight by ~14 g/mol and may constrain conformational flexibility, affecting binding to sterically sensitive targets .

Enzyme Inhibition

• 2-(3-(3-Fluorophenyl)-1H-indazol-1-yl)-N-(3-(4-methylpiperazin-1-yl)propyl)acetamide (): Activity: Demonstrated inhibitory effects against Trypanosoma brucei trypanothione synthetase. Comparison: The indazole core and piperazine side chain in this compound differ from the target’s spiro system, suggesting divergent target selectivity. However, the shared 3-fluorophenyl group highlights fluorine’s role in enhancing binding via hydrophobic/electrostatic interactions .

• 2-(2,4-dioxoquinazolin-1-yl)-N-[2-(3-fluorophenyl)ethyl]acetamide (, Compound 9):

  • Activity : Screened for acetylcholinesterase (AChE) inhibition.
  • Comparison : The quinazoline dione moiety in this compound confers distinct hydrogen-bonding capacity, whereas the target’s spiro system may prioritize steric complementarity. Both compounds leverage fluorophenyl groups for hydrophobic anchoring .

Anti-Exudative Activity

• 2-((4-amino-5-(furan-2-yl)-4H-1,2,4-triazol-3-yl)sulfanyl)-N-acetamide derivatives (): Activity: Tested for anti-exudative effects at 10 mg/kg, comparable to diclofenac sodium.

Physicochemical Properties

Compound	Molecular Weight (g/mol)	LogP (Predicted)	Key Substituents
Target Compound	469.58	~3.2	3-fluorophenyl, spiro[4.6]
Dichlorophenyl Analogue ()	490.44	~3.8	3,4-dichlorophenyl
Spiro[4.5] Variant ()	455.55	~2.9	3-fluorophenyl, spiro[4.5]
Quinazoline Derivative ()	384.39	~2.1	3-fluorophenyl, quinazoline dione

LogP values estimated using fragment-based methods.